Cas no 1214350-46-5 (2,5-Difluoronicotinonitrile)

2,5-Difluoronicotinonitrile is a fluorinated pyridine derivative with the molecular formula C6H2F2N2. This compound features a nitrile group and two fluorine atoms at the 2- and 5-positions of the pyridine ring, imparting unique reactivity and electronic properties. Its structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorine substituents into heterocyclic frameworks. The electron-withdrawing effects of the fluorine atoms enhance the compound's stability and influence its regioselectivity in cross-coupling reactions. Additionally, the nitrile group offers versatility for further functionalization, such as hydrolysis or nucleophilic addition. This compound is suited for applications requiring precise fluorination and heterocyclic modifications.

2,5-Difluoronicotinonitrile structure

Product Name:2,5-Difluoronicotinonitrile

CAS No:1214350-46-5

MF:C₆H₂F₂N₂

MW:140.090287685394

MDL:MFCD13185484

CID:4726732

Update Time:2025-11-01

2,5-Difluoronicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 2,5-Difluoronicotinonitrile
- 3-Cyano-2,5-difluoropyridine
- 2,5-Difluoro-3-pyridinecarbonitrile
- FCH1171760
- AX8320827
- MDL： MFCD13185484
- Inchi： 1S/C6H2F2N2/c7-5-1-4(2-9)6(8)10-3-5/h1,3H
- InChI Key： KILHWBMAVSISMG-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C(C#N)=C1)F

Computed Properties

Exact Mass: 140.019
Monoisotopic Mass: 140.019
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.7

2,5-Difluoronicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB279721-1 g	2,5-Difluoro-3-pyridinecarbonitrile; .	1214350-46-5		1g	€690.00	2023-04-26
Chemenu	CM489110-1g	2,5-Difluoronicotinonitrile	1214350-46-5	97%	1g	$727	2022-06-14
Alichem	A026002360-5g	3-Cyano-2,5-difluoropyridine	1214350-46-5	97%	5g	$1500.00	2023-09-04
abcr	AB279721-1g	2,5-Difluoro-3-pyridinecarbonitrile, 95%; .	1214350-46-5	95%	1g	€690.00	2025-04-22
Cooke Chemical	BD9860847-1g	2,5-Difluoronicotinonitrile	1214350-46-5	97%	1g	RMB 4660.00	2025-02-21